Cas no 6590-45-0 (N1-Phenylbenzene-1,3-diamine Hydrochloride)

• Product Name: N1-Phenylbenzene-1,3-diamine Hydrochloride
• CAS No: 6590-45-0
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• CID: 836214
• PubChem ID: 16243060
• Update Time: 2025-04-19

N1-Phenylbenzene-1,3-diamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-PHENYL-BENZENE-1,3-DIAMINE
• N-PHENYL-M-PHENYLENEDIAMINE
• N-PHENYL-1,3-PHENYLENDIAMINE
• TIMTEC-BB SBB001601
• AKOS B014356
• ART-CHEM-BB B014356
• N1-Phenylbenzene-1,3-diamine hydrochloride
• EN300-07037
• N-(3-aminophenyl)-N-phenylamine hydrochloride
• 3-aminodiphenylamine hydrochloride
• N1-PHENYLBENZENE-1,3-DIAMINE HCL
• 1-N-phenylbenzene-1,3-diamine hydrochloride
• MFCD07285456
• SB80220
• 5840-03-9 (non HCl Salt)
• 6590-45-0
• N1-Phenylbenzene-1,3-diaminehydrochloride
• O12015
• Z56941000
• CS-0454693
• 3-N-phenylbenzene-1,3-diamine;hydrochloride
• BS-53691
• AKOS024262662
• SCHEMBL5914585
• N1-Phenylbenzene-1,3-diamine Hydrochloride

• MDL： MFCD07285456
• Inchi： 1S/C12H12N2.ClH/c13-10-5-4-8-12(9-10)14-11-6-2-1-3-7-11;/h1-9,14H,13H2;1H
• InChI Key： ZVAATBITZAHAKA-UHFFFAOYSA-N
• SMILES： Cl.N(C1C=CC=CC=1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 220.0767261g/mol
• Monoisotopic Mass: 220.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

N1-Phenylbenzene-1,3-diamine Hydrochloride Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT